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Compound of Interest

Compound Name: 6-O-Desmethyl Donepezil-d5

Cat. No.: B602621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 6-O-Desmethyl Donepezil-d5, a critical

analytical tool for researchers in neuropharmacology and drug metabolism. As the deuterium-

labeled internal standard for a primary active metabolite of Donepezil, this compound is

indispensable for the accurate quantification of drug and metabolite levels in biological

matrices. This document outlines its commercial availability, pricing, and detailed experimental

protocols for its use in bioanalytical assays.

Commercial Availability and Specifications
6-O-Desmethyl Donepezil-d5 is available from several specialized chemical suppliers. While

pricing can vary, it is essential to consider purity, isotopic enrichment, and the availability of a

Certificate of Analysis. The compound is intended for research use only and is not for

diagnostic or therapeutic applications.[1][2]
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Supplier Product Name CAS Number
Molecular
Formula

Notes

Clinivex
6-O-Desmethyl

Donepezil-d5
1189443-74-0 C₂₃H₂₂D₅NO₃

Ships at ambient

temperature;

recommended

storage in tightly

closed

containers,

protected from

light and

moisture.[2]

Simson Pharma

6-O-Desmethyl

Donepezil

Hydrochloride -

D5

Not Available C₂₃H₂₂D₅ClNO₃

Available for

custom

synthesis;

Certificate of

Analysis

provided.[3]

MedChemExpres

s (MCE)

6-O-Desmethyl

donepezil-d5

hydrochloride

Not Available

(Unlabeled:

120013-56-1)

Not Specified

Deuterium

labeled 6-O-

Desmethyl

donepezil.[1]

Veeprho Life

Sciences

6-O-Desmethyl

Donepezil-D5

(HCl)

Not Available Not Specified

Improves

accuracy of

mass

spectrometry and

liquid

chromatography

for precise

quantification.[4]

LGC Standards
6-O-Desmethyl

Donepezil-d5
1189443-74-0 C₂₃H₂₂D₅NO₃

High-quality

reference

standard.[5]

Cayman

Chemical

6-O-desmethyl

Donepezil

120013-56-1

(Unlabeled)
C₂₃H₂₇NO₃

Active metabolite

of donepezil.[6]
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Axios Research

6-O-Desmethyl

Donepezil-d5

HCl

Not Available Not Specified

Reference

standard for

analytical

method

development and

validation.

Note: Pricing for 6-O-Desmethyl Donepezil-d5 is typically available upon request from the

suppliers. For reference, the non-deuterated form, 6-O-Desmethyl Donepezil, is available from

LGC Standards at approximately $201.00 for 1 mg, $437.00 for 2.5 mg, and $849.00 for 5 mg.

[7]

The Role of 6-O-Desmethyl Donepezil in Donepezil
Metabolism
Donepezil is a reversible inhibitor of the enzyme acetylcholinesterase, a mechanism that

increases the availability of acetylcholine in the brain and is a cornerstone of symptomatic

treatment for Alzheimer's disease.[8] The parent drug undergoes extensive metabolism in the

liver, primarily mediated by cytochrome P450 enzymes CYP2D6 and CYP3A4.[6] One of the

major metabolic pathways is O-demethylation, which leads to the formation of active

metabolites, including 6-O-Desmethyl Donepezil.[6] The accurate measurement of both the

parent drug and its active metabolites is crucial for pharmacokinetic and pharmacodynamic

studies.
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Fig. 1: Simplified metabolic pathway of Donepezil.

Experimental Protocol: Quantification of Donepezil
and 6-O-Desmethyl Donepezil in Human Plasma
using LC-MS/MS
The use of a stable isotope-labeled internal standard like 6-O-Desmethyl Donepezil-d5 is the

gold standard for quantitative bioanalysis using liquid chromatography-tandem mass

spectrometry (LC-MS/MS).[4] It corrects for variability during sample preparation and analysis,

ensuring high accuracy and precision. The following is a representative protocol synthesized

from established methodologies.[9][10][11]

1. Objective: To simultaneously quantify the concentration of Donepezil and its active

metabolite, 6-O-Desmethyl Donepezil, in human plasma samples.

2. Materials and Reagents:

Donepezil analytical standard

6-O-Desmethyl Donepezil analytical standard

6-O-Desmethyl Donepezil-d5 (Internal Standard, IS)

Human plasma (with anticoagulant, e.g., K₂EDTA)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate

Water (ultrapure)

Solid-phase extraction (SPE) cartridges (e.g., Waters Oasis HLB) or liquid-liquid extraction

(LLE) solvents (e.g., ethyl acetate, n-hexane).[9][11]
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3. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

4. Sample Preparation (Solid-Phase Extraction): a. Thaw plasma samples and vortex to ensure

homogeneity. b. To 500 µL of plasma, add a known concentration of the internal standard, 6-O-
Desmethyl Donepezil-d5. c. Condition the SPE cartridges according to the manufacturer's

instructions. d. Load the plasma sample onto the SPE cartridge. e. Wash the cartridge to

remove interfering substances. f. Elute the analytes and the internal standard with an

appropriate solvent (e.g., methanol). g. Evaporate the eluate to dryness under a gentle stream

of nitrogen. h. Reconstitute the residue in the mobile phase for LC-MS/MS analysis.[9]

5. LC-MS/MS Analysis:

Chromatographic Column: A C18 reverse-phase column (e.g., Waters Novapak C18, 150
mm x 3.9 mm, 4 µm) is commonly used.[9]
Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile and an aqueous
buffer (e.g., 5 mM ammonium formate with 0.1% formic acid) is typical.[11]
Flow Rate: A flow rate of 0.6 mL/min is a common starting point.[11]
Injection Volume: Typically 5-10 µL.
Ionization Mode: Electrospray Ionization (ESI) in positive mode.[9]
Acquisition Mode: Multiple Reaction Monitoring (MRM). The precursor-to-product ion
transitions for each analyte and the internal standard are monitored.
Donepezil: m/z 380.1 → 91.2[9]
6-O-Desmethyl Donepezil: m/z 366.3 → 91.3[9]
6-O-Desmethyl Donepezil-d5 (IS): The exact m/z will be approximately 5 Da higher than
the unlabeled metabolite.

6. Data Analysis and Quantification: a. Create a calibration curve by plotting the peak area ratio

of the analyte to the internal standard against the known concentrations of the calibration

standards. b. Use the calibration curve to determine the concentration of Donepezil and 6-O-

Desmethyl Donepezil in the unknown plasma samples. c. The method should be validated for

linearity, accuracy, precision, selectivity, and stability according to regulatory guidelines.
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Fig. 2: Bioanalytical workflow for drug quantification.
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Conclusion
6-O-Desmethyl Donepezil-d5 is a vital tool for the precise and accurate quantification of a key

active metabolite of Donepezil. Its use as an internal standard in LC-MS/MS-based

bioanalytical methods is essential for robust pharmacokinetic and drug metabolism studies in

the development of treatments for neurodegenerative diseases. This guide provides the

foundational information required for researchers to source this compound and implement it in

their analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b602621#6-o-desmethyl-donepezil-d5-supplier-and-
pricing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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